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Compound of Interest

Compound Name:
3,6-Dichloro-2-hydroxybenzoic

acid-13C6

Cat. No.: B1442280 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 3,6-Dichloro-2-
hydroxybenzoic acid-13C6

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and properties of

3,6-Dichloro-2-hydroxybenzoic acid-13C6, a stable isotope-labeled compound crucial for

various research applications, including proteomics and mass spectrometry.[1][2] The

information presented is compiled from available Material Safety Data Sheets (MSDS) and

safety data from chemical suppliers.

Section 1: Chemical Identification
This section provides the fundamental identification details for 3,6-Dichloro-2-hydroxybenzoic
acid-13C6.
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Identifier Value

Chemical Name 3,6-Dichloro-2-hydroxybenzoic acid-13C6

Alternate Names
3,6-Dichloro-2-hydroxybenzoic-[13C6] Acid; 3,6-

Dichlorosalicylic acid-(ring-13C6)[2][3]

CAS Number 1173019-34-5[1][2][4]

Molecular Formula 13C6H4Cl2O3[1][2]

Molecular Weight 212.97[1][2]

Isotopic Purity 99 atom % 13C[1]

Assay 98% (CP)[1]

Section 2: Physical and Chemical Properties
A summary of the key physical and chemical properties of the compound is provided below.

Data for the non-labeled form is included for reference where specific data for the labeled

compound is unavailable.

Property Value

Form Powder[1]

Appearance Beige Powder Solid

Odor Odorless

Melting Point approx. 195°C (dec.) (for non-labeled)[5]

Boiling Point 297.29°C (rough estimate for non-labeled)[5]

Flash Point Not applicable[1]

Storage Temperature -20°C[1]

Solubility
DMSO (Soluble), Methanol (Slightly) (for non-

labeled)[5]
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Section 3: Hazard Identification and Safety
Information
This section outlines the potential hazards associated with 3,6-Dichloro-2-hydroxybenzoic
acid-13C6 and provides corresponding safety information. The GHS hazard classifications are

based on data for the isotopically labeled compound and its non-labeled analogue.

GHS Hazard Classification

GHS Hazard Statements

Hazard Pictograms

Signal Word

H302: Harmful if swallowed

Exclamation Mark

H318: Causes serious eye damage

Corrosion

H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation

Danger / Warning

Click to download full resolution via product page

Caption: GHS Hazard Classification for 3,6-Dichloro-2-hydroxybenzoic acid.

Precautionary Statements
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Code Statement

P261 Avoid breathing dust.[6]

P264
Wash face, hands and any exposed skin

thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.[6]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1]

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.[1]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[6][7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][6]

P310
Immediately call a POISON CENTER or

doctor/physician.[6]

P312
Call a POISON CENTER or doctor if you feel

unwell.

P330 Rinse mouth.

P362 + P364
Take off contaminated clothing and wash it

before reuse.

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[6][7]

P501
Dispose of contents/container to an approved

waste disposal plant.[1][7]
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Section 4: First-Aid Measures
In case of exposure, follow these first-aid measures.

Exposure Route First-Aid Procedure

Inhalation
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.[4]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[4]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[4]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[4]

Section 5: Handling and Storage
Handling

Avoid contact with skin and eyes.

Do not breathe dust.

Do not ingest.

Use only in a well-ventilated area.[6]

Wear appropriate personal protective equipment.

Storage
Store in a cool, dry, and well-ventilated place.

Keep container tightly closed.[7]

Recommended storage temperature is -20°C.[1]
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Section 6: Experimental Protocols and Applications
While specific experimental protocols are proprietary to the end-user's research, the primary

application of 3,6-Dichloro-2-hydroxybenzoic acid-13C6 is as an internal standard in mass

spectrometry-based applications, such as proteomics and metabolomics.[1][2] The workflow for

such an experiment is generalized below.
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Sample Preparation

Mass Spectrometry Analysis

Data Processing

Biological Sample Collection

Protein/Metabolite Extraction

Addition of 13C6-labeled Internal Standard

LC-MS/MS Analysis

Data Acquisition

Peak Integration and Quantification

Normalization using Internal Standard

Statistical Analysis

Result Interpretation Publication

Click to download full resolution via product page

Caption: Generalized workflow for using a 13C-labeled internal standard.
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Section 7: Toxicological and Ecological Information
Detailed toxicological and ecological studies for 3,6-Dichloro-2-hydroxybenzoic acid-13C6
are not readily available. The information for the non-labeled analogue suggests potential for

aquatic toxicity.[8] Chronic exposure may lead to liver and kidney damage.[9] It is advised to

handle this compound with care and prevent its release into the environment.

Disclaimer: This document is intended as a guide and is not a substitute for a certified Material

Safety Data Sheet (MSDS) provided by the manufacturer. Always refer to the supplier's MSDS

for the most current and complete safety information. The user is responsible for the safe

handling and disposal of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1442280#3-6-dichloro-2-hydroxybenzoic-acid-13c6-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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